Cas no 1493950-79-0 (8-Bromo-2,6-Dimethylimidazo1,2-APyridin-3-Amine)

• Product Name: 8-Bromo-2,6-Dimethylimidazo1,2-APyridin-3-Amine
• CAS No: 1493950-79-0
• MF: C₉H₁₀BrN₃
• MW: 240.0998
• CID: 4671287
• PubChem ID: 82356214
• Update Time: 2025-06-10

8-Bromo-2,6-Dimethylimidazo1,2-APyridin-3-Amine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2,6-dimethylimidazo[1,2-a]pyridin-3-amine
• FCH1577877
• AX8276435
• 1493950-79-0
• 8-Bromo-2,6-Dimethylimidazo1,2-APyridin-3-Amine

• Inchi： 1S/C9H10BrN3/c1-5-3-7(10)9-12-6(2)8(11)13(9)4-5/h3-4H,11H2,1-2H3
• InChI Key： NNVWFMQDPMJMMA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN2C(=C(C)N=C21)N

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Bromo-2,6-Dimethylimidazo1,2-APyridin-3-Amine

8-Bromo-2,6-Dimethylimidazo[1,2-a]pyridin-3-amine (CAS No. 1493950-79-0): A Comprehensive Overview of Its Properties and Applications

8-Bromo-2,6-Dimethylimidazo[1,2-a]pyridin-3-amine (CAS No. 1493950-79-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse pharmacological properties. The presence of a bromine substituent at the 8-position and methyl groups at the 2- and 6-positions further enhances its reactivity and utility in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 8-Bromo-2,6-Dimethylimidazo[1,2-a]pyridin-3-amine as a key intermediate for the synthesis of more complex molecules. Its CAS No. 1493950-79-0 is frequently searched in academic and industrial databases, reflecting its growing importance. The compound's amine functionality also makes it a versatile building block for coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura cross-coupling, which are pivotal in modern organic synthesis.

The rise of AI-driven drug discovery and computational chemistry has further highlighted the relevance of 8-Bromo-2,6-Dimethylimidazo[1,2-a]pyridin-3-amine. Many researchers are exploring its potential as a scaffold for designing novel kinase inhibitors or GPCR modulators, which are hot topics in medicinal chemistry. Questions like "What are the synthetic routes for 8-Bromo-2,6-Dimethylimidazo[1,2-a]pyridin-3-amine?" or "How does bromination affect the reactivity of imidazo[1,2-a]pyridines?" are commonly encountered in scientific forums, underscoring the compound's technical significance.

From a green chemistry perspective, the synthesis and applications of CAS No. 1493950-79-0 align with the global push for sustainable methodologies. Recent studies have explored catalyst-free or solvent-free approaches to derivatize this compound, addressing environmental concerns while maintaining efficiency. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening in drug development pipelines.

In summary, 8-Bromo-2,6-Dimethylimidazo[1,2-a]pyridin-3-amine (CAS No. 1493950-79-0) represents a valuable tool for researchers working at the intersection of organic chemistry and life sciences. Its structural versatility, coupled with the growing interest in heterocyclic compounds, ensures its continued relevance in both academic and industrial settings. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing precision medicine and materials innovation.